methyl 2-(benzoylamino)-2,4-hexadienoate

• IUPAC Name: methyl (2E,4E)-2-benzamidohexa-2,4-dienoate
• InChI: InChI=1S/C14H15NO3/c1-3-4-10-12(14(17)18-2)15-13(16)11-8-6-5-7-9-11/h3-10H,1-2H3,(H,15,16)/b4-3+,12-10+
• InChI Key: AMMPNXUCQQSXSE-QMAXVLQRSA-N
• Canonical SMILES: CC=CC=C(C(=O)OC)NC(=O)C1=CC=CC=C1
• Isomeric SMILES: C/C=C/C=C(\C(=O)OC)/NC(=O)C1=CC=CC=C1
• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol

Description

Methyl 2-(benzoylamino)-2,4-hexadienoate, also known as methyl crotonoyl anthranilate, is a chemical compound that is widely used in the field of organic chemistry. It is a yellowish liquid with a fruity odor that is commonly used as a flavoring agent and fragrance in the food and cosmetic industries. However, its application is not limited to these industries. It has also gained attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-(benzoylamino)-2,4-hexadienoate crotonoyl anthranilate is not fully understood. However, it is believed to exert its effects through various pathways. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases. It has also been found to scavenge free radicals and reduce oxidative stress, which is implicated in the development of various diseases.
Biochemical and Physiological Effects:
Methyl crotonoyl anthranilate has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to reduce inflammation and oxidative stress, which are implicated in the development of various diseases. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases.

Advantages and Limitations for Lab Experiments

Methyl crotonoyl anthranilate has several advantages as a research tool. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions and can be easily synthesized and purified. However, it also has some limitations. It is relatively insoluble in water, which can limit its use in aqueous solutions. It also has a strong odor, which can be unpleasant and potentially hazardous in high concentrations.

Future Directions

Methyl crotonoyl anthranilate has several potential applications in various fields. Future research could focus on its use as an antimicrobial agent, antioxidant, and anti-inflammatory agent. It could also be studied for its potential use in the treatment of cancer, diabetes, and other diseases. Further research could also focus on improving its solubility and reducing its odor, which could expand its use in various applications.

Scientific Research Applications

Methyl crotonoyl anthranilate has gained attention in scientific research due to its potential applications in various fields. It has been found to exhibit antimicrobial, antioxidant, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases.